![molecular formula C14H12BrNO5S B3447528 4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid](/img/structure/B3447528.png)
4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid
Overview
Description
4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid, also known as BMS-806, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides and is a potent inhibitor of the enzyme carbonic anhydrase.
Mechanism of Action
4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid acts as a potent inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. By inhibiting this enzyme, this compound can disrupt various physiological processes, leading to a range of biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor growth, the reduction of intraocular pressure in glaucoma, and the suppression of epileptic seizures. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid in lab experiments include its potent inhibitory activity against carbonic anhydrase, its ability to selectively target this enzyme, and its well-characterized mechanism of action. However, one limitation of using this compound is its potential toxicity and side effects, which can vary depending on the dose and duration of treatment.
Future Directions
There are several future directions for research on 4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid, including the development of new drugs based on its structure and mechanism of action, the investigation of its potential applications in the treatment of other diseases, and the exploration of its role in various biological processes. Additionally, more research is needed to fully understand the toxicity and safety profile of this compound, as well as its potential interactions with other drugs and chemicals.
Scientific Research Applications
4-bromo-3-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid has been used in various scientific research studies, including the development of new drugs for the treatment of diseases such as glaucoma, epilepsy, and cancer. It has also been used as a tool in biochemical and physiological studies to investigate the role of carbonic anhydrase in various biological processes.
properties
IUPAC Name |
4-bromo-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrNO5S/c1-21-11-5-3-10(4-6-11)16-22(19,20)13-8-9(14(17)18)2-7-12(13)15/h2-8,16H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDEBFGFCGFZBGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrNO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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